Cas no 841222-62-6 (4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid)

• Product Name: 4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid
• CAS No: 841222-62-6
• MF: C₈H₇NO₂S
• MW: 181.211680650711
• MDL: MFCD04208030
• CID: 719745
• PubChem ID: 3228395
• Update Time: 2025-10-29

4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4H-Thieno[3,2-b]pyrrole-5-carboxylicacid, 4-methyl-
• 4-methylthieno[3,2-b]pyrrole-5-carboxylic acid
• 4-Methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid
• BB_SC-9075
• MFCD04208030
• 4-METHYL-4H-THIENO[3,2-B]PYRROLE-5-CARBOXYLICACID
• AT18492
• NS-01588
• FT-0694245
• DTXSID40390497
• EN300-1228120
• AKOS000674491
• F1907-1456
• 4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid, AldrichCPR
• CHEBI:194849
• SCHEMBL3766716
• Z1201622984
• J-515751
• 841222-62-6
• 4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid

• MDL： MFCD04208030
• Inchi： 1S/C8H7NO2S/c1-9-5-2-3-12-7(5)4-6(9)8(10)11/h2-4H,1H3,(H,10,11)
• InChI Key： TZHAUWSWUZWKLK-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C=C(C(=O)O)N2C

Computed Properties

• Exact Mass: 181.02000
• Monoisotopic Mass: 181.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 154 °C
• Boiling Point: 323.2±32.0 °C at 760 mmHg
• Flash Point: 149.3±25.1 °C
• PSA: 70.47000
• LogP: 1.93800
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22-37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid

Professional Introduction to 4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid (CAS No. 841222-62-6)

4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 841222-62-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural framework and potential biological activities. This compound belongs to the thienopyrrole class, a scaffold that has been extensively studied for its utility in drug discovery, particularly in the development of small-molecule inhibitors targeting various disease pathways.

The molecular structure of 4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid consists of a fused ring system comprising a thiophene ring connected to a pyrrole ring, with a carboxylic acid functional group at the 5-position and a methyl substituent at the 4-position of the thienopyrrole core. This specific arrangement of functional groups imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a promising candidate for further pharmacological exploration.

In recent years, there has been growing interest in thienopyrrole derivatives as pharmacophores due to their ability to interact with biological targets in novel ways. The presence of both aromatic and heteroaromatic rings in 4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid allows for versatile interactions with enzymes and receptors, which is critical for designing molecules with high specificity and efficacy. Furthermore, the carboxylic acid moiety provides opportunities for further derivatization, enabling the synthesis of more complex analogs with tailored biological properties.

One of the most compelling aspects of 4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid is its potential application in the development of therapeutic agents. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain kinases and other enzymes implicated in cancer progression. The fused thienopyrrole core is particularly noteworthy, as it has been shown to mimic natural product scaffolds that are known for their bioactivity. For instance, derivatives of thienopyrroles have been investigated for their roles in modulating pathways such as MAPK and PI3K/Akt, which are frequently dysregulated in tumors.

The synthesis of 4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid represents a significant achievement in synthetic organic chemistry. The construction of the thienopyrrole ring system typically involves multi-step reactions, including cyclization and functional group transformations. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the versatility of modern chemical techniques but also underscore the importance of well-designed intermediates like this compound in drug development pipelines.

From a medicinal chemistry perspective, 4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid serves as a versatile building block for generating libraries of compounds for high-throughput screening (HTS). Its structural features allow for modifications at multiple positions, enabling chemists to explore different pharmacophoric elements systematically. This approach has been instrumental in identifying lead compounds that can be optimized further through structure-activity relationship (SAR) studies. The carboxylic acid group, in particular, can be used to form amides or esters, expanding the range of possible derivatives with distinct pharmacological profiles.

Recent advances in computational chemistry have further enhanced the utility of 4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid as a starting point for drug discovery. Molecular modeling techniques have been used to predict how this compound might interact with biological targets at the atomic level. These simulations provide valuable insights into binding affinities and mechanisms of action, guiding experimental efforts toward more effective therapeutic candidates. By integrating experimental data with computational predictions, researchers can accelerate the process of identifying promising drug candidates significantly.

The potential applications of 4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid extend beyond oncology. Emerging research suggests that this compound may have utility in treating inflammatory diseases and neurodegenerative disorders. The ability of thienopyrroles to modulate immune responses has been explored in preclinical models, indicating their potential as anti-inflammatory agents. Additionally, structural analogs have shown promise in protecting against neurotoxicity associated with conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion, 4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid (CAS No. 841222-62-6) represents a structurally intriguing and biologically relevant compound with significant potential in pharmaceutical research. Its unique scaffold and functional groups make it an excellent candidate for further exploration in drug discovery efforts aimed at addressing various diseases. As synthetic methodologies continue to evolve and computational tools become more sophisticated, this compound is poised to play an increasingly important role in developing next-generation therapeutics.